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Compound of Interest

Compound Name:
Acetamide, N-(4-

(aminosulfonyl)-2-chlorophenyl)-

CAS No.: 68252-72-2

Cat. No.: B1273755

Get Quote

Disclaimer: As of January 2026, publicly accessible databases and scientific literature do not

contain experimental spectroscopic data (NMR, IR, MS) for N-(4-(aminosulfonyl)-2-

chlorophenyl)acetamide. This guide has been developed by a Senior Application Scientist to

provide a robust framework for researchers, offering predicted spectroscopic values, detailed

analytical protocols, and interpretative guidance based on data from structurally analogous

compounds. This document serves as an expert resource for the characterization and

verification of the target molecule.

Introduction
N-(4-(aminosulfonyl)-2-chlorophenyl)acetamide is a substituted aromatic compound containing

three key functional moieties: a chloro-substituted phenyl ring, an acetamide group, and an

aminosulfonyl (sulfonamide) group. The precise arrangement of these groups dictates the

molecule's chemical and physical properties, making unambiguous structural confirmation

paramount for its application in research and development. This guide outlines the expected
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spectroscopic signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy,

and Mass Spectrometry (MS), providing a comprehensive analytical strategy for its

identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For N-(4-(aminosulfonyl)-2-chlorophenyl)acetamide, both ¹H and ¹³C NMR

will provide critical information on the substitution pattern of the aromatic ring and the nature of

the acetamide group.

Predicted ¹H and ¹³C NMR Data
The following tables summarize the predicted chemical shifts for N-(4-(aminosulfonyl)-2-

chlorophenyl)acetamide. These predictions are based on established substituent effects and

data from analogous compounds.

Table 1: Predicted ¹H NMR Spectroscopic Data

Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

CH₃ ~ 2.2 Singlet 3H

NH (amide) ~ 8.0 - 9.0 Singlet (broad) 1H

NH₂ (sulfonamide) ~ 7.0 - 8.0 Singlet (broad) 2H

Ar-H (H-3) ~ 8.0 Doublet 1H

Ar-H (H-5) ~ 7.8 Doublet of doublets 1H

Ar-H (H-6) ~ 7.5 Doublet 1H

Table 2: Predicted ¹³C NMR Spectroscopic Data
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Carbon Predicted Chemical Shift (δ, ppm)

C=O ~ 169

CH₃ ~ 24

Ar-C (C-1) ~ 135

Ar-C (C-2) ~ 125

Ar-C (C-3) ~ 129

Ar-C (C-4) ~ 140

Ar-C (C-5) ~ 122

Ar-C (C-6) ~ 120

Interpretation and Rationale from Analogous
Compounds
The predicted values are informed by the known spectroscopic behavior of related structures.

For instance, in various acetanilides, the acetyl methyl protons typically resonate around 2.1-

2.2 ppm, and the amide proton signal is often a broad singlet in the downfield region. The

chemical shifts of aromatic protons in sulfonamides are influenced by the strong electron-

withdrawing nature of the sulfonyl group.[1][2]

The aromatic region of the ¹H NMR spectrum is expected to be particularly informative. The

chlorine atom at the 2-position and the aminosulfonyl group at the 4-position will create a

distinct splitting pattern for the three aromatic protons. The proton at the 3-position is expected

to be a doublet due to coupling with the proton at the 5-position. The proton at the 5-position

should appear as a doublet of doublets, being coupled to both the 3- and 6-protons. The proton

at the 6-position is anticipated to be a doublet from coupling to the 5-proton.

In the ¹³C NMR spectrum, the carbonyl carbon of the acetamide group is expected at

approximately 169 ppm.[1] The aromatic carbons will appear in the range of 120-140 ppm, with

the carbon bearing the aminosulfonyl group (C-4) being the most downfield due to the

deshielding effect of the sulfonyl group.
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Experimental Protocol for NMR Data Acquisition
Caption: Workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. The spectrum of N-(4-(aminosulfonyl)-2-chlorophenyl)acetamide is expected to show

characteristic absorption bands for the amide and sulfonamide moieties.

Predicted IR Absorption Bands
Table 3: Predicted IR Spectroscopic Data

Wavenumber (cm⁻¹) Functional Group Vibration Mode

3400 - 3200 N-H (amide and sulfonamide) Stretching

~ 1670 C=O (amide) Stretching

~ 1600, 1480 C=C (aromatic) Stretching

~ 1330 and 1150 S=O (sulfonamide)
Asymmetric and symmetric

stretching

~ 750 C-Cl Stretching

Interpretation and Rationale from Analogous
Compounds
The N-H stretching region (3400-3200 cm⁻¹) will likely show multiple bands corresponding to

the amide N-H and the symmetric and asymmetric stretches of the sulfonamide NH₂ group.

The amide I band (C=O stretch) is a strong, characteristic absorption expected around 1670

cm⁻¹, typical for secondary amides.[3] Aromatic C=C stretching vibrations will appear in the

1600-1480 cm⁻¹ region. The two most diagnostic peaks for the sulfonamide group are the

strong asymmetric and symmetric S=O stretching bands, which are expected around 1330

cm⁻¹ and 1150 cm⁻¹, respectively.[4][5] The C-Cl stretching vibration is expected in the

fingerprint region, around 750 cm⁻¹.
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Experimental Protocol for IR Data Acquisition
Caption: Workflow for ATR-IR data acquisition.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is crucial for confirming its identity.

Predicted Mass Spectrometric Data
Molecular Ion (M⁺): The nominal molecular weight of N-(4-(aminosulfonyl)-2-

chlorophenyl)acetamide (C₈H₉ClN₂O₃S) is approximately 248.7 g/mol . Due to the isotopic

abundance of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio), the mass spectrum should show a

characteristic M⁺ peak at m/z 248 and an M+2 peak at m/z 250 with about one-third the

intensity.

Key Fragmentation Pathways:

Loss of the acetyl group (CH₃CO•, 43 Da) to give a fragment at m/z 205/207.

Cleavage of the C-N amide bond.

Loss of SO₂ (64 Da) from the sulfonamide group, a common fragmentation pathway for

aromatic sulfonamides.[6][7]

Interpretation and Rationale from Analogous
Compounds
The fragmentation of aromatic sulfonamides and acetanilides is well-documented.[6][7][8] For

N-(4-(aminosulfonyl)-2-chlorophenyl)acetamide, the initial fragmentation is likely to involve the

loss of the acetyl radical. Another expected fragmentation is the loss of sulfur dioxide (SO₂),

which is a characteristic rearrangement for aromatic sulfonamides under mass spectrometric

conditions.[6] The presence of the chlorine isotope pattern in the molecular ion and in chlorine-

containing fragments is a key diagnostic feature.

Experimental Protocol for MS Data Acquisition
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Caption: Workflow for ESI-MS data acquisition and analysis.

Conclusion
While experimental spectra for N-(4-(aminosulfonyl)-2-chlorophenyl)acetamide are not currently

available in the public domain, this technical guide provides a comprehensive and scientifically

grounded framework for its spectroscopic characterization. By leveraging predicted data,

insights from analogous compounds, and standardized experimental protocols, researchers

and drug development professionals can confidently approach the synthesis and verification of

this molecule. The combination of NMR, IR, and MS provides a multi-faceted analytical

approach that, when the data is interpreted as outlined in this guide, will enable unambiguous

confirmation of the structure of N-(4-(aminosulfonyl)-2-chlorophenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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